Cas no 2229385-98-0 (3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol)

• Product Name: 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol
• CAS No: 2229385-98-0
• MF: C₈H₇Cl₂FN₂O
• MW: 237.058383226395
• CID: 6150192
• PubChem ID: 165649493
• Update Time: 2025-06-08

3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol
• 2229385-98-0
• EN300-1991863

• Inchi： 1S/C8H7Cl2FN2O/c9-6-4(8(14)2-12-3-8)1-5(11)7(10)13-6/h1,12,14H,2-3H2
• InChI Key： OVWHEWUOCNBZDU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C1(CNC1)O

Computed Properties

• Exact Mass: 235.9919464g/mol
• Monoisotopic Mass: 235.9919464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol

Introduction to 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol (CAS No. 2229385-98-0)

3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol (CAS No. 2229385-98-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted pyridine ring and an azetidine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The chemical structure of 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol is defined by a 3-substituted azetidine ring attached to a 2,6-dichloro-5-fluoropyridine moiety. The presence of the fluorine atom at the 5-position of the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The azetidine ring, being a four-membered cyclic amine, adds further complexity and reactivity to the compound.

In recent years, there has been a growing interest in the development of small molecules with potent and selective biological activities. 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol has been identified as a promising lead compound in this context. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways.

One of the key areas of research involving 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol is its potential as an inhibitor of specific enzymes. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes involved in signal transduction pathways. Kinase inhibitors are widely used in the treatment of various cancers and inflammatory diseases, making this compound a valuable candidate for further development.

Beyond its enzymatic inhibition properties, 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol has also shown promise in modulating receptor activity. Receptors are protein molecules that bind to specific ligands and trigger cellular responses. The ability of this compound to interact with receptors can have significant implications for drug discovery and development. For example, it has been reported that 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

The pharmacokinetic properties of 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol have also been extensively studied. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug dosing and minimizing side effects. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol has also been explored as a tool compound in chemical biology research. Tool compounds are used to probe biological systems and gain insights into molecular mechanisms underlying disease processes. The unique structural features of this compound make it well-suited for such applications. For example, it can be used to study the interactions between specific proteins and their ligands or to investigate signaling pathways in cells.

The synthesis of 3-(2,6-dichloro-5-fluoropyridin-3-yl)azetidin-3-ol has been optimized through various synthetic routes to ensure high yields and purity. These synthetic methods involve multi-step reactions that carefully control the formation of the azetidine ring and the substitution pattern on the pyridine ring. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.

In conclusion, 3-(2,6-dichloro-5-fluoropyridin-3-y l)azetidin - 3 - ol strong > (CAS No .< strong > 2 2 9 9 8 - 0 strong > ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its potent biological activities , make it an attractive candidate for further investigation . Ongoing research continues to uncover new insights into its mechanisms of action , pharmacological properties , and potential therapeutic uses . As such , this compound holds significant promise for advancing our understanding of disease processes and developing novel therapeutic strategies . p >